Cas no 667412-78-4 (5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 667412-78-4
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• MDL: MFCD04054535
• CID: 870223
• PubChem ID: 3815426
• Update Time: 2025-04-19

5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-4-((tetrahydrofuran-2-yl)methyl)-4H-1,2,4-triazole-3-thiol
• 5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-Cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• 5-cyclopropyl-4-(oxolan-2-ylmethyl)-1,2,4-triazole-3-thiol
• AC1MXGY4
• ALBB-003229
• BBL017269
• MolPort-001-581-721
• STK443002
• 5-cyclopropyl-4-[(oxolan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol
• AKOS017259393
• DTXSID90396808
• VS-06005
• A914089
• AKOS003331350
• MFCD04054535
• CS-0322695
• 667412-78-4
• 3-cyclopropyl-4-(oxolan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• 5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04054535
• Inchi： 1S/C10H15N3OS/c15-10-12-11-9(7-3-4-7)13(10)6-8-2-1-5-14-8/h7-8H,1-6H2,(H,12,15)
• InChI Key： JCMBZQMCGOBDPK-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CC2)N1CC1CCCO1

Computed Properties

• Exact Mass: 225.09375
• Monoisotopic Mass: 225.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 416.4±37.0 °C at 760 mmHg
• Flash Point: 205.6±26.5 °C
• Refractive Index: 1.772
• PSA: 36.86
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C